Cas no 1610377-11-1 (4-ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 4-ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid
• CAS No: 1610377-11-1
• MF: C₁₀H₁₀N₂O₂S
• MW: 222.263600826263
• MDL: MFCD26130172
• CID: 4608972
• PubChem ID: 75176159
• Update Time: 2025-11-01

4-ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Ethyl-2-pyrrol-1-yl-thiazole-5-carboxylic acid
• 4-Ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid
• 5-Thiazolecarboxylic acid, 4-ethyl-2-(1H-pyrrol-1-yl)-
• 4-ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid

• MDL： MFCD26130172
• Inchi： 1S/C10H10N2O2S/c1-2-7-8(9(13)14)15-10(11-7)12-5-3-4-6-12/h3-6H,2H2,1H3,(H,13,14)
• InChI Key： UJYUJDHVBRLJHG-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(CC)N=C1N1C=CC=C1

Computed Properties

• Exact Mass: 222.046
• Monoisotopic Mass: 222.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.4A^2

Additional information on 4-ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid

Introduction to 4-ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid (CAS No. 1610377-11-1)

4-ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1610377-11-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The structural framework of 4-ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid incorporates both pyrrole and thiazole moieties, which are pivotal for its pharmacological properties.

The thiazole core is a five-membered aromatic ring containing sulfur and nitrogen atoms, while the pyrrole group contributes an additional nitrogen-containing heterocycle. This dual heterocyclic system enhances the compound's potential for interacting with biological targets, making it a promising candidate for further investigation in drug discovery. The presence of an ethyl substituent at the 4-position and a carboxylic acid group at the 5-position further modulates its chemical reactivity and biological efficacy.

Recent advancements in medicinal chemistry have highlighted the importance of thiazole derivatives in the development of novel therapeutic agents. Studies have demonstrated that compounds incorporating thiazole scaffolds exhibit diverse biological activities, including antimicrobial, anti-inflammatory, antiviral, and anticancer properties. The specific arrangement of functional groups in 4-ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid suggests that it may possess similar bioactivities, although further research is required to fully elucidate its pharmacological profile.

One particularly intriguing aspect of this compound is its potential as a scaffold for designing small-molecule inhibitors targeting enzyme-catalyzed reactions. The pyrrole moiety can serve as a hydrogen bond acceptor or donor, facilitating interactions with protein active sites, while the carboxylic acid group can participate in salt formation or coordinate with metal ions. Such features are often exploited in the development of kinase inhibitors, protease inhibitors, and other enzyme-targeted therapeutics.

In the context of contemporary drug discovery, computational modeling and high-throughput screening have become indispensable tools for identifying promising candidates like 4-ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid. These methodologies allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. Preliminary computational studies suggest that this compound may interact with various biological targets, warranting further experimental validation.

The synthesis of 4-ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. Key synthetic strategies include cyclization reactions to form the thiazole ring, followed by functional group modifications to introduce the pyrrole moiety and carboxylic acid group. Advances in synthetic methodologies have enabled more efficient and scalable production of such complex molecules, facilitating their use in preclinical and clinical studies.

Current research in medicinal chemistry emphasizes the need for innovative therapeutic agents with improved efficacy and reduced side effects. Thiazole derivatives, including 4-ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid, represent a rich chemical space for exploring new drug candidates. Their unique structural features make them suitable for targeting a wide range of diseases, from infectious disorders to chronic conditions like cancer and neurodegenerative diseases.

The potential applications of this compound extend beyond traditional pharmaceuticals. For instance, its structural motifs could inspire the development of agrochemicals or materials with specialized properties. Additionally, modifications to its core structure might yield derivatives with enhanced solubility or bioavailability, improving their suitability for therapeutic use.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that interact selectively with disease-causing targets. The combination of rational drug design principles with cutting-edge synthetic techniques ensures that compounds like 4-ethyl-2-(1H-pyrrol-1-yl)-1,3-thiazole-5-carboxylic acid will remain at the forefront of pharmaceutical innovation. Future studies will likely focus on optimizing its pharmacokinetic profile and exploring its potential in treating specific medical conditions.

In conclusion,4-ethyl -2-( 1 H -pyrrol - 1 - yl ) - 1 , 3 - thiaz ole - 5 - carbox ylic ac id ( CAS No . 1610377 -11 - 1 ) represents a promising candidate for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive molecule for medicinal chemists seeking to develop novel therapeutic agents. With continued research and development, this compound holds significant promise for addressing unmet medical needs across various therapeutic areas .